2-Fluoro-5-(trifluoromethyl)benzohydrazide

• IUPAC Name: 2-fluoro-5-(trifluoromethyl)benzohydrazide
• InChI: InChI=1S/C8H6F4N2O/c9-6-2-1-4(8(10,11)12)3-5(6)7(15)14-13/h1-3H,13H2,(H,14,15)
• InChI Key: NFCHFMBDKPBYBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)C(=O)NN)F
• Molecular Formula: C8H6F4N2O
• Molecular Weight: 222.14 g/mol

Description

2-Fluoro-5-(trifluoromethyl)benzohydrazide is a chemical compound with the molecular formula C8H6F4N2O and a molecular weight of 222.14. It has an IUPAC name of 2-fluoro-5-(trifluoromethyl)benzohydrazide.

Molecular Structure Analysis

The InChI code for 2-Fluoro-5-(trifluoromethyl)benzohydrazide is 1S/C8H6F4N2O/c9-6-2-1-4(8(10,11)12)3-5(6)7(15)14-13/h1-3H,13H2,(H,14,15). This code provides a standard way to encode the molecular structure using text.

Scientific Research Applications

Chemical Synthesis and Functional Material Development

2-Fluoro-5-(trifluoromethyl)benzohydrazide and its derivatives have significant implications in chemical synthesis and the development of functional materials. The compound's unique structure, characterized by the presence of fluorine atoms, makes it a valuable precursor in various chemical reactions and material science applications. For instance, the introduction of fluorine atoms into organic molecules can profoundly alter their chemical properties, including reactivity, stability, and bioavailability, making 2-Fluoro-5-(trifluoromethyl)benzohydrazide a critical compound in the synthesis of fluorinated organic compounds.

One notable application is in the synthesis of fluorinated heterocycles and carbocycles. Fluorine atoms can influence the cyclization processes, facilitating the formation of structurally complex and functionally diverse molecules. For example, derivatives of 2-Fluoro-5-(trifluoromethyl)benzohydrazide have been used in the nucleophilic cyclization of 1,1-difluoro-1-alkenes, leading to the formation of ring-fluorinated hetero- and carbocycles. This process highlights the compound's utility in synthesizing fluorinated indoles, benzo[b]furans, and benzo[b]thiophenes, which are valuable in pharmaceuticals and agrochemicals (Ichikawa et al., 2002).

Moreover, 2-Fluoro-5-(trifluoromethyl)benzohydrazide serves as a key intermediate in the synthesis of α-trifluoromethyl α-amino acids. These compounds, bearing aromatic, heteroaromatic, and ferrocenyl subunits, demonstrate the compound's versatility in producing molecules with significant biological activity. The ability to introduce trifluoromethyl groups into amino acids opens new avenues in drug design, providing compounds with enhanced metabolic stability and pharmacokinetic profiles (Burger et al., 2006).

Advanced Material Synthesis

In the realm of materials science, 2-Fluoro-5-(trifluoromethyl)benzohydrazide contributes to the synthesis of high-performance polymeric materials. The introduction of fluorine atoms into polymers can significantly enhance their properties, such as thermal stability, chemical resistance, and dielectric behavior. For instance, soluble fluoro-polyimides derived from 2-fluoro-5-(trifluoromethyl)benzohydrazide related compounds exhibit outstanding thermal stability, low moisture absorption, and high hygrothermal stability. These materials are promising for applications in aerospace, electronics, and coating technologies, where materials with exceptional performance under extreme conditions are required (Xie et al., 2001).